Cas no 857091-32-8 (Gefitinib-d)

• Product Name: Gefitinib-d
• CAS No: 857091-32-8
• MF: C₂₂H₂₄ClFN₄O₃
• MW: 454.951661109924
• MDL: MFCD30748179
• CID: 1076058
• PubChem ID: 49849312
• Update Time: 2024-10-26

Gefitinib-d Chemical and Physical Properties

Names and Identifiers

• [2H8]-Gefitinib
• Gefitinib D8
• N-(3-chloro-4-fluorophenyl)-7-methoxy-6-[3-(2,2,3,3,5,5,6,6-octadeuteriomorpholin-4-yl)propoxy]quinazolin-4-amine
• Gefitinib-d8
• Gefitinib-d
• AKOS040733242
• G16049
• DTXSID60678648
• MS-28290
• 857091-32-8
• DA-53533
• HY-50895S
• CS-0019810
• 1ST159193D8
• N-(3-Chloro-4-fluorophenyl)-7-methoxy-6-{3-[(~2~H_8_)morpholin-4-yl]propoxy}quinazolin-4-amine
• ZD1839 D8

• MDL： MFCD30748179
• Inchi： 1S/C22H24ClFN4O3/c1-29-20-13-19-16(12-21(20)31-8-2-5-28-6-9-30-10-7-28)22(26-14-25-19)27-15-3-4-18(24)17(23)11-15/h3-4,11-14H,2,5-10H2,1H3,(H,25,26,27)/i6D2,7D2,9D2,10D2
• InChI Key： XGALLCVXEZPNRQ-IHGLQNJRSA-N
• SMILES： N(C1C=CC(F)=C(Cl)C=1)C1=NC=NC2=CC(=C(C=C12)OCCCN1C([2H])([2H])C([2H])([2H])OC([2H])([2H])C1([2H])[2H])OC

Computed Properties

• Exact Mass: 454.20200
• Monoisotopic Mass: 454.2023105g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• PSA: 68.74000
• LogP: 4.28650